Cas no 2514965-48-9 (3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 2514965-48-9
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 5175201
• Update Time: 2025-05-18

3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C10H8N2O5/c13-7-4-8(14)12(9(7)15)17-10(16)6-2-1-3-11-5-6/h1-3,5,7,13H,4H2
• InChI Key： WVZZGCOFEFZXOT-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(ON1C(=O)CC(O)C1=O)=O

Additional information on 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester

Research Brief on 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester (CAS: 2514965-48-9)

In recent years, the compound 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester (CAS: 2514965-48-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl ester moiety and pyridinecarboxylic acid backbone, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic esterification to achieve higher efficiency. The compound's structural features, including the reactive ester group and the hydroxylated pyridine ring, make it a versatile intermediate for further chemical modifications, enabling the development of novel derivatives with enhanced pharmacological properties.

From a biological perspective, this compound has demonstrated notable activity in modulating key cellular pathways. Recent in vitro studies have highlighted its role as a potent inhibitor of specific enzymes involved in inflammatory responses. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary data indicate that the compound may exhibit neuroprotective effects, possibly through its interaction with oxidative stress-related pathways.

Further investigations into the pharmacokinetics and toxicity profile of 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester have provided valuable insights. Animal studies have revealed favorable bioavailability and a relatively low toxicity profile, making it a promising candidate for further drug development. However, challenges such as metabolic stability and tissue-specific distribution remain areas of active research, with ongoing studies aiming to optimize these parameters.

In conclusion, 3-Pyridinecarboxylic acid, 3-hydroxy-2,5-dioxo-1-pyrrolidinyl ester represents a compound of significant interest in the pharmaceutical and chemical biology fields. Its unique structural features and promising biological activities underscore its potential as a lead compound for the development of novel therapeutics. Future research should focus on elucidating its mechanism of action in greater detail and exploring its applications in disease models, paving the way for clinical translation.